1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole

• IUPAC Name: (2,4-dichlorophenyl)-(3,5-dimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C12H10Cl2N2O/c1-7-5-8(2)16(15-7)12(17)10-4-3-9(13)6-11(10)14/h3-6H,1-2H3
• InChI Key: CTVAHHDSYFXLBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C12H10Cl2N2O
• Molecular Weight: 269.12 g/mol

Description

1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole (DDMP) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and industry. DDMP is a pyrazole derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole is not fully understood. However, studies have shown that 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole exerts its effects by modulating different signaling pathways. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been reported to activate the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects
1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been shown to possess various biochemical and physiological effects. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been reported to possess antioxidant properties and can scavenge free radicals. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has also been shown to inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been reported to induce apoptosis in cancer cells and inhibit cell proliferation. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has also been shown to enhance plant growth and improve crop yield.

Advantages and Limitations for Lab Experiments

1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has several advantages for lab experiments. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole is stable, easy to synthesize, and has low toxicity. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can be easily modified to improve its properties, such as solubility and bioavailability. However, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has some limitations for lab experiments. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has poor water solubility, which can limit its applications. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can also be affected by pH and temperature, which can affect its stability and activity.

Future Directions

1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has several potential future directions for research. In medicine, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can be further studied for its potential applications in cancer therapy and neurodegenerative diseases. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can also be modified to improve its pharmacokinetic properties and reduce its toxicity. In agriculture, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can be further studied for its potential applications as a plant growth regulator and a pesticide. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can also be modified to improve its efficacy and reduce its environmental impact. In industry, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can be further studied for its potential applications as a corrosion inhibitor and a surfactant. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can also be modified to improve its properties, such as solubility and stability.
Conclusion
In conclusion, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has several advantages for lab experiments, but also has some limitations. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has several potential future directions for research, which can lead to the development of new therapies, agricultural products, and industrial applications.

Synthesis Methods

1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole can be synthesized using different methods, including the reaction of 2,4-dichlorobenzoyl chloride with 3,5-dimethylpyrazole in the presence of a base such as triethylamine or pyridine. Another method involves the reaction of 2,4-dichlorobenzoyl hydrazine with 3,5-dimethylpyrazole in the presence of a base. The synthesis of 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has also been achieved using microwave-assisted synthesis, which is a more efficient and rapid method.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential applications in various fields. In medicine, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been shown to possess antioxidant, anti-inflammatory, and anticancer properties. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In agriculture, 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been used as a plant growth regulator and a pesticide. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has been shown to enhance plant growth and improve crop yield. 1-(2,4-dichlorobenzoyl)-3,5-dimethyl-1H-pyrazole has also been used as a corrosion inhibitor in the industry.